(1H-imidazol-2-ylmethyl)[(5-isobutyl-1,2,4-oxadiazol-3-yl)methyl]methylamine

• IUPAC Name: 1-(1H-imidazol-2-yl)-N-methyl-N-[[5-(2-methylpropyl)-1,2,4-oxadiazol-3-yl]methyl]methanamine
• InChI: InChI=1S/C12H19N5O/c1-9(2)6-12-15-11(16-18-12)8-17(3)7-10-13-4-5-14-10/h4-5,9H,6-8H2,1-3H3,(H,13,14)
• InChI Key: BSTKSNVWGKRXLG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC1=NC(=NO1)CN(C)CC2=NC=CN2
• Molecular Formula: C12H19N5O
• Molecular Weight: 249.31 g/mol

Description

(1H-imidazol-2-ylmethyl)[(5-isobutyl-1,2,4-oxadiazol-3-yl)methyl]methylamine, also known as 'IMAA', is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug discovery and development. IMAA is a heterocyclic compound that consists of an imidazole ring and an oxadiazole ring, which are connected by a methylamine linker.

Mechanism of Action

The exact mechanism of action of IMAA is not fully understood, but it is believed to act through multiple pathways. IMAA has been shown to inhibit the activity of enzymes involved in cancer cell proliferation, such as DNA topoisomerase II and histone deacetylase. IMAA has also been reported to activate the AMP-activated protein kinase (AMPK) pathway, which plays a crucial role in glucose metabolism and energy homeostasis. Additionally, IMAA has been shown to modulate the expression of genes involved in inflammation and oxidative stress.
Biochemical and Physiological Effects:
IMAA has been reported to exhibit various biochemical and physiological effects, including anticancer, antidiabetic, and neuroprotective activities. IMAA has been shown to induce apoptosis and cell cycle arrest in cancer cells, leading to inhibition of tumor growth. IMAA has also been reported to reduce blood glucose levels by inhibiting the activity of alpha-glucosidase, an enzyme involved in carbohydrate digestion. Furthermore, IMAA has exhibited neuroprotective effects by reducing oxidative stress and inflammation in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using IMAA in lab experiments is its specificity towards certain targets, such as cancer cells and alpha-glucosidase. This allows for targeted therapy and reduces the risk of off-target effects. However, one of the limitations of using IMAA is its low solubility in water, which can affect its bioavailability and pharmacokinetics. Additionally, more research is needed to fully understand the mechanism of action and potential side effects of IMAA.

Future Directions

There are several future directions for IMAA research, including the development of more efficient synthesis methods, the investigation of its potential as a therapeutic agent for other diseases, and the exploration of its combination therapy with other drugs. Additionally, more studies are needed to understand the mechanism of action of IMAA and its potential side effects in vivo.

Scientific Research Applications

IMAA has shown potential as a therapeutic agent for the treatment of various diseases, including cancer, diabetes, and neurological disorders. Several studies have reported the anticancer activity of IMAA in different cancer cell lines, including breast, lung, and prostate cancer. IMAA has also been shown to reduce blood glucose levels in diabetic mice by inhibiting the activity of alpha-glucosidase. Furthermore, IMAA has exhibited neuroprotective effects in animal models of Alzheimer's disease and Parkinson's disease.